3'-Carboethoxy-2-thiomorpholinomethyl benzophenone
Overview
Description
3-Carboethoxy-2-thiomorpholinomethyl benzophenone, also known as CTM-BP, is a synthetic compound used in a variety of scientific research applications. CTM-BP is a colorless solid with a melting point of 122-124°C and a boiling point of 360°C. It is soluble in methanol, ethanol, and acetone, and is slightly soluble in water. CTM-BP is a heterocyclic compound containing a thiomorpholinomethyl moiety and a benzophenone moiety.
Scientific Research Applications
Applications in Ecotoxicology and Environmental Monitoring
Benzophenone derivatives, including similar compounds to 3'-Carboethoxy-2-thiomorpholinomethyl benzophenone, have been extensively studied for their environmental impact. Benzophenone-3 (BP-3), a common component in sunscreens and cosmetics, has been detected in water, soil, and biota, raising concerns about its potential impact on aquatic ecosystems. Studies have focused on the physicochemical properties, toxicokinetics, environmental occurrence, and toxic effects of BP-3 and its metabolites (Kim & Choi, 2014).
Photocatalytic Degradation Studies
Research has also explored the photocatalytic degradation of benzophenone derivatives like BP-3 using various catalysts, indicating the significance of these studies in environmental pollution control and remediation. Investigations into the optimal conditions for photocatalytic degradation and the mechanisms involved offer insights into handling these compounds in the environment (Wang et al., 2019).
Medical and Biological Chemistry Applications
In the field of medical and biological chemistry, benzophenone derivatives have demonstrated notable applications. For instance, they've been utilized in the synthesis of compounds with potent cytotoxic and antitumor activities against various cancer cells, highlighting their potential in developing new therapeutic agents (Kumazawa et al., 1997).
Photophore Applications in Bioconjugation and Surface Grafting
Benzophenone photophores, due to their unique photochemical properties, have found applications in bioconjugation, site-directed modification of biopolymers, and surface grafting. Their ability to form stable covalent bonds upon light-directed covalent attachment processes makes them valuable in various scientific disciplines, including bioorganic chemistry and material science (Dormán et al., 2016).
Potential for Reproductive Toxicity Studies
Benzophenone-3, a closely related compound, has been subject to studies focusing on its potential reproductive toxicity. Investigations in humans and animals have suggested possible endocrine-disrupting effects and impacts on reproduction, highlighting the importance of understanding the biological effects of these compounds (Ghazipura et al., 2017).
properties
IUPAC Name |
ethyl 3-[2-(thiomorpholin-4-ylmethyl)benzoyl]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO3S/c1-2-25-21(24)17-8-5-7-16(14-17)20(23)19-9-4-3-6-18(19)15-22-10-12-26-13-11-22/h3-9,14H,2,10-13,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRMWSVFNNHIXIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC(=C1)C(=O)C2=CC=CC=C2CN3CCSCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00643810 |
Source
|
| Record name | Ethyl 3-{2-[(thiomorpholin-4-yl)methyl]benzoyl}benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00643810 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
369.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898781-62-9 |
Source
|
| Record name | Ethyl 3-[2-(4-thiomorpholinylmethyl)benzoyl]benzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898781-62-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 3-{2-[(thiomorpholin-4-yl)methyl]benzoyl}benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00643810 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{[5-(Furan-2-yl)pyridin-2-yl]methyl}(methyl)amine](/img/structure/B1614260.png)
